![molecular formula C17H19ClN2O4S3 B2706493 N-[1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonylpiperidin-4-yl]thiophene-2-sulfonamide CAS No. 1090004-77-5](/img/structure/B2706493.png)
N-[1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonylpiperidin-4-yl]thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as melting point, boiling point, solubility, and stability. Unfortunately, the search results do not provide specific physical and chemical properties for "N-[1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonylpiperidin-4-yl]thiophene-2-sulfonamide".Scientific Research Applications
Antiviral Activity
Research has demonstrated the synthesis of derivatives related to the chemical structure of interest, showing certain antiviral properties. For instance, derivatives synthesized from 4-chlorobenzoic acid were found to possess anti-tobacco mosaic virus activity, highlighting the potential for antiviral applications (Chen et al., 2010).
Anticancer Activity
Sulfonylureas and related compounds have been explored for their anticancer properties. A study focusing on sulofenur thiophene analogs against lymphosarcoma revealed promising antitumor properties, suggesting the potential of sulfonamide derivatives in cancer chemotherapy (Mohamadi et al., 1992). Another investigation into sulfonamide derivatives activating p38/ERK phosphorylation in cancer cells further supports the role of such compounds in inducing apoptotic effects in cancer therapy (Cumaoğlu et al., 2015).
Antibacterial Activity
The synthesis and evaluation of novel heterocyclic compounds containing a sulfonamido moiety have shown significant antibacterial activity. This demonstrates the compound's utility in addressing bacterial infections, with certain synthesized derivatives exhibiting high activities against various bacterial strains (Azab et al., 2013).
Enzyme Inhibition
Sulfonamide derivatives have also been studied for their enzyme inhibition properties, particularly as inhibitors of carbonic anhydrase, which is significant for therapeutic applications in conditions like glaucoma, epilepsy, and altitude sickness. Halogenated sulfonamides, including derivatives similar to the structure of interest, have been synthesized and evaluated for their inhibitory activity against carbonic anhydrase IX, a tumor-associated isozyme, offering insights into potential antitumor applications (Ilies et al., 2003).
Safety And Hazards
properties
IUPAC Name |
N-[1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonylpiperidin-4-yl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O4S3/c18-15-5-3-14(4-6-15)9-13-26(21,22)20-10-7-16(8-11-20)19-27(23,24)17-2-1-12-25-17/h1-6,9,12-13,16,19H,7-8,10-11H2/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQIOIPZNEAETBR-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NS(=O)(=O)C2=CC=CS2)S(=O)(=O)C=CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1NS(=O)(=O)C2=CC=CS2)S(=O)(=O)/C=C/C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidin-4-yl}thiophene-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.